Cas no 92780-95-5 (Androsta-1,4-dien-3-one,4-chloro-11-hydroxy-17-methyl-, (11b,17a)- (9CI))

• Product Name: Androsta-1,4-dien-3-one,4-chloro-11-hydroxy-17-methyl-, (11b,17a)- (9CI)
• CAS No: 92780-95-5
• MF: C₂₀H₂₇ClO₂
• MW: 334.880185365677
• CID: 807318
• PubChem ID: 124916
• Update Time: 2025-04-19

Androsta-1,4-dien-3-one,4-chloro-11-hydroxy-17-methyl-, (11b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-dien-3-one,4-chloro-11-hydroxy-17-methyl-, (11b,17a)- (9CI)
• 4-chloro-11-hydroxy-17-methylandrosta-1,4-dien-3-one
• 92780-95-5
• (8S,9S,10R,11S,13R,14S,17R)-4-chloro-11-hydroxy-10,13,17-trimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• Chmado
• Androsta-1,4-dien-3-one, 4-chloro-11-hydroxy-17-methyl-, (11beta,17alpha)-
• DTXSID50918964

• Inchi： 1S/C20H27ClO2/c1-11-4-6-13-12-5-7-14-18(21)15(22)8-9-19(14,2)17(12)16(23)10-20(11,13)3/h8-9,11-13,16-17,23H,4-7,10H2,1-3H3/t11-,12+,13+,16+,17-,19+,20-/m1/s1
• InChI Key： VIAIGQVJWRBFJB-LLRJTIAOSA-N
• SMILES： ClC1C(C=C[C@@]2(C)C=1CC[C@@H]1[C@@H]2[C@H](C[C@]2(C)[C@H](C)CC[C@H]21)O)=O

Computed Properties

• Exact Mass: 334.17
• Monoisotopic Mass: 334.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 5

Experimental Properties

• Density: 1.2
• Boiling Point: 468.9°Cat760mmHg
• Flash Point: 237.4°C
• Refractive Index: 1.576